Cas no 1219982-36-1 (4-(tert-Pentyl)phenyl 3-piperidinyl etherhydrochloride)

• Product Name: 4-(tert-Pentyl)phenyl 3-piperidinyl etherhydrochloride
• CAS No: 1219982-36-1
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• CID: 4687599
• Update Time: 2025-05-20

4-(tert-Pentyl)phenyl 3-piperidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride
• 3-(4-(tert-Pentyl)phenoxy)piperidine hydrochloride
• 4-(tert-Pentyl)phenyl 3-piperidinyl etherhydrochloride
• 3-[4-(2-methylbutan-2-yl)phenoxy]piperidine hydrochloride

• Inchi： 1S/C16H25NO.ClH/c1-4-16(2,3)13-7-9-14(10-8-13)18-15-6-5-11-17-12-15;/h7-10,15,17H,4-6,11-12H2,1-3H3;1H
• InChI Key： KFUNUTIGEUWVBL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(C)(C)CC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 244
• Topological Polar Surface Area: 21.3

Additional information on 4-(tert-Pentyl)phenyl 3-piperidinyl etherhydrochloride

4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride (CAS No. 1219982-36-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride (CAS No. 1219982-36-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its tert-pentyl and phenyl substituents, which confer specific pharmacological properties.

The molecular structure of 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride is composed of a piperidine ring attached to a phenyl group via an ether linkage, with a tert-pentyl group substituting the phenyl ring. The presence of the tert-pentyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and distribution within biological systems. The hydrochloride salt form ensures good solubility in aqueous environments, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride in various therapeutic areas. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride to modulate GPCR activity has been investigated in preclinical models, showing promising results in treating conditions such as anxiety disorders and chronic pain.

In addition to its GPCR modulating properties, 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride has been studied for its potential as an anticonvulsant agent. Preclinical research has demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems, which are known to be dysregulated in epileptic conditions.

The pharmacokinetic profile of 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride has also been extensively studied. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature facilitates crossing the blood-brain barrier (BBB), which is essential for central nervous system (CNS) targeting. Additionally, the compound demonstrates low toxicity and good safety margins, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride in human subjects. Early-phase trials have focused on assessing pharmacokinetic parameters and identifying optimal dosing regimens. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings support the continued advancement of this compound through later-stage clinical trials.

Beyond its therapeutic applications, 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride has also found use as a research tool in academic and industrial laboratories. Its ability to selectively bind to specific receptors makes it valuable for studying receptor-ligand interactions and elucidating signaling pathways involved in various diseases. This utility extends to high-throughput screening assays, where the compound can be used to identify novel drug candidates with similar mechanisms of action.

In conclusion, 4-(tert-Pentyl)phenyl 3-piperidinyl ether hydrochloride (CAS No. 1219982-36-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a valuable asset in drug discovery and development efforts. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.